51-15-0

Pralidoxime chloride

In Stock

• CAS RN:
• 51-15-0

• Formula:
• C7H9ClN2O

• InChI:
• InChI=1S/C7H8N2O.ClH/c1-9-5-3-2-4-7(9)6-8-10;/h2-6H,1H3;1H

• InChIKey:
• HIGSLXSBYYMVKI-NAFXZHHSSA-N

• Pralidoxime reactivates acetylcholinesterase (AChE) that has been deactivated by binding of organophosphates to its esteratic site. Pralidoxime binds to the anionic site of AChE and displaces the phosphate from the esteratic site through formation of phosphate-pralidoxime conjugates. It reactivates paraoxon- and diisopropyl fluorophosphate-inactivated human red blood cell (RBC) AChE with IC50 shifts of 0.3 and 0.8 nM per μM of pralidoxime, respectively. At a concentration of 10 μM, it reactivates human RBC AChE that has been inactivated by chlorpyrifos, diazinon, and malathion by 17, 61, and 36%, respectively. Pralidoxime binds to sarin-bound hAChE (Kd = 25.72 μM) and inhibits sarin-induced AChE deactivation (IC50 = 1.21 mM) in hemoglobin-free erythrocyte ghosts. Formulations containing pralidoxime have been used to treat organophosphate poisoning.
  This compound binds t...

5-[[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione

• CAS RN:
• 5851-15-0

• Formula:
• C19H15ClN2O4S

• InChI:
• InChI=1S/C19H15ClN2O4S/c1-25-15-7-6-11(8-13-17(23)21-19(27)22-18(13)24)9-16(15)26-10-12-4-2-3-5-14(12)20/h2-9H,10H2,1H3,(H2,21,22,23,24,27)

• InChIKey:
• UPTXKXJDKFWUQJ-UHFFFAOYSA-N

• 5-[[3-[(2-Chlorophenyl)methoxy]-4-methoxyphenyl]methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione is a useful research compound. Its molecular formula is C19H15ClN2O4S and its molecular weight is 402.9 g/mol. The purity is usually 95%.

4-(3-chlorophenyl)-2H-1,2,3-triazole

In Stock

• CAS RN:
• 55751-15-0

• Formula:
• C8H6ClN3

• 4-(3-chlorophenyl)-2H-1,2,3-triazole is a useful research compound. Its molecular formula is C8H6ClN3 and its molecular weight is 179.6. The purity is usually 95%.

1-(5-Methyl-2-(phenylamino)thiazol-4-yl)ethanone hydrochloride

In Stock

• CAS RN:
• 479351-15-0

• Formula:
• C12H13ClN2OS

• InChI:
• InChI=1S/C12H12N2OS.ClH/c1-8(15)11-9(2)16-12(14-11)13-10-6-4-3-5-7-10;/h3-7H,1-2H3,(H,13,14);1H

• InChIKey:
• JRUILHZUOCEXTE-UHFFFAOYSA-N

• 1-(5-Methyl-2-(phenylamino)thiazol-4-yl)ethanone hydrochloride is a useful research compound. Its molecular formula is C12H13ClN2OS and its molecular weight is 268.76. The purity is usually 95%.

2-Oxo-2-(phenethylamino)ethyl diethylcarbamodithioate

In Stock

• CAS RN:
• 681251-15-0

• Formula:
• C15H22N2OS2

• InChI:
• InChI=1S/C15H22N2OS2/c1-3-17(4-2)15(19)20-12-14(18)16-11-10-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3,(H,16,18)

• InChIKey:
• XNBRPXQEIKLABG-UHFFFAOYSA-N

• 2-Oxo-2-(phenethylamino)ethyl diethylcarbamodithioate is a useful research compound. Its molecular formula is C15H22N2OS2 and its molecular weight is 310.47. The purity is usually 95%.

Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-15-0

• Formula:
• C24H18F3N3O5S

• InChI:
• InChI=1S/C24H18F3N3O5S/c1-3-35-23(33)19-16-12-36-21(28-20(31)15-6-4-5-7-17(15)34-2)18(16)22(32)30(29-19)14-10-8-13(9-11-14)24(25,26)27/h4-12H,3H2,1-2H3,(H,28,31)

• InChIKey:
• AEDPORVJYCPQQO-UHFFFAOYSA-N

• Ethyl 5-(2-methoxybenzamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H18F3N3O5S and its molecular weight is 517.48. The purity is usually 95%.

5-Chloro-2-(tetrahydro-2-furanylmethoxy)aniline

In Stock

• CAS RN:
• 893751-15-0

• Formula:
• C11H14ClNO2

• InChI:
• InChI=1S/C11H14ClNO2/c12-8-3-4-11(10(13)6-8)15-7-9-2-1-5-14-9/h3-4,6,9H,1-2,5,7,13H2

• InChIKey:
• MTGVVZQHFZESMO-UHFFFAOYSA-N

• 5-Chloro-2-(tetrahydro-2-furanylmethoxy)aniline is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69. The purity is usually 95%.

N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide

In Stock

• CAS RN:
• 898351-15-0

• Formula:
• C20H21N3OS

• InChI:
• InChI=1S/C20H21N3OS/c24-19(15-8-2-1-3-9-15)23(14-16-10-6-7-13-21-16)20-22-17-11-4-5-12-18(17)25-20/h4-7,10-13,15H,1-3,8-9,14H2

• InChIKey:
• HBBOFYAORABPIF-UHFFFAOYSA-N

• N-(benzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C20H21N3OS and its molecular weight is 351.47. The purity is usually 95%.

5-ethoxy-N-(4-methoxyphenyl)-2-phenyl-1-benzofuran-3-carboxamide

In Stock

• CAS RN:
• 929451-15-0

• Formula:
• C24H21NO4

• InChI:
• InChI=1S/C24H21NO4/c1-3-28-19-13-14-21-20(15-19)22(23(29-21)16-7-5-4-6-8-16)24(26)25-17-9-11-18(27-2)12-10-17/h4-15H,3H2,1-2H3,(H,25,26)

• InChIKey:
• YNWFLOIBGPDZLP-UHFFFAOYSA-N

• 5-ethoxy-N-(4-methoxyphenyl)-2-phenyl-1-benzofuran-3-carboxamide is a useful research compound. Its molecular formula is C24H21NO4 and its molecular weight is 387.4 g/mol. The purity is usually 95%.

N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2,2-diphenylacetamide

Usually In Stock

• CAS RN:
• 953151-15-0

• Formula:
• C27H22N4O2

• InChI:
• InChI=1S/C27H22N4O2/c1-33-25-17-16-24-29-23(18-31(24)30-25)19-12-14-22(15-13-19)28-27(32)26(20-8-4-2-5-9-20)21-10-6-3-7-11-21/h2-18,26H,1H3,(H,28,32)

• InChIKey:
• JWQZTPITXQYCHQ-UHFFFAOYSA-N

• N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)-2,2-diphenylacetamide is a useful research compound. Its molecular formula is C27H22N4O2 and its molecular weight is 434.499. The purity is usually 95%.

Benzo[b]thiophen-7-ylmethanamine

In Stock

• CAS RN:
• 880251-15-0

• Formula:
• C9H9NS

• InChI:
• InChI=1S/C9H9NS/c10-6-8-3-1-2-7-4-5-11-9(7)8/h1-5H,6,10H2

• InChIKey:
• PRBCWMLRLHKHKE-UHFFFAOYSA-N

• Benzo[b]thiophen-7-ylmethanamine is a useful research compound. Its molecular formula is C9H9NS and its molecular weight is 163.24 g/mol. The purity is usually 95%.

5-Chloro-2-(piperidin-1-ylcarbonyl)pyridine

In Stock

• CAS RN:
• 1195251-15-0

• Formula:
• C11H13ClN2O

• InChI:
• InChI=1S/C11H13ClN2O/c12-9-4-5-10(13-8-9)11(15)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7H2

• InChIKey:
• SQGOSNHYUSQVSL-UHFFFAOYSA-N

• 5-Chloro-2-(piperidin-1-ylcarbonyl)pyridine is a useful research compound. Its molecular formula is C11H13ClN2O and its molecular weight is 224.68 g/mol. The purity is usually 95%.

4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine

In Stock

• CAS RN:
• 1239851-15-0

• Formula:
• C11H17N3O

• InChI:
• InChI=1S/C11H17N3O/c1-2-9(1)11-13-10(15-14-11)7-8-3-5-12-6-4-8/h8-9,12H,1-7H2

• InChIKey:
• UMIHXIWIKFHJRW-UHFFFAOYSA-N

• 4-[(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methyl]piperidine is a useful research compound. Its molecular formula is C11H17N3O and its molecular weight is 207.27 g/mol. The purity is usually 95%.

2-Cyclopropylmethoxy-3-methylbenzaldehyde

In Stock

• CAS RN:
• 1289151-15-0

• Formula:
• C12H14O2

• InChI:
• InChI=1S/C12H14O2/c1-9-3-2-4-11(7-13)12(9)14-8-10-5-6-10/h2-4,7,10H,5-6,8H2,1H3

• InChIKey:
• YKECSHRSKIQGHP-UHFFFAOYSA-N

• 2-Cyclopropylmethoxy-3-methylbenzaldehyde is a useful research compound. Its molecular formula is C12H14O2 and its molecular weight is 190.24 g/mol. The purity is usually 95%.

5-Methyl-4-[(3-nitro-1H-pyrazol-1-YL)methyl]-isoxazole-3-carboxylic acid

In Stock

• CAS RN:
• 1006951-15-0

• Formula:
• C9H8N4O5

• InChI:
• InChI=1S/C9H8N4O5/c1-5-6(8(9(14)15)11-18-5)4-12-3-2-7(10-12)13(16)17/h2-3H,4H2,1H3,(H,14,15)

• InChIKey:
• ULDWPSLIGAWWJW-UHFFFAOYSA-N

• 5-Methyl-4-[(3-nitro-1H-pyrazol-1-YL)methyl]-isoxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C9H8N4O5 and its molecular weight is 252.18 g/mol. The purity is usually 95%.

(2-Methyl-2H-indazol-5-yl)methanol

• CAS RN:
• 115951-15-0; 1159511-52-0

• Formula:
• C9H10N2O

• InChI:
• InChI=1S/C9H10N2O/c1-11-5-8-4-7(6-12)2-3-9(8)10-11/h2-5,12H,6H2,1H3

• InChIKey:
• QZYREQWDFMCGNO-UHFFFAOYSA-N

• (2-Methyl-2H-indazol-5-yl)methanol is a useful research compound. Its molecular formula is C9H10N2O and its molecular weight is 162.192. The purity is usually 95%.